Cas no 852140-94-4 (N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852140-94-4
• MF: C₂₄H₂₃N₃O₄S
• MW: 449.522124528885
• CID: 6163239
• PubChem ID: 5156992
• Update Time: 2025-07-19

N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• CHEMBL1365206
• MLS000680418
• N-[4-[2-benzoyl-3-(2-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• SR-01000007891
• WAY-269275
• SMR000324575
• F0652-0033
• N-{4-[1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• HMS2586G08
• N-{4-[5-(2-methoxyphenyl)-1-(phenylcarbonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• SCHEMBL14132763
• SR-01000007891-1
• AKOS005609844
• 852140-94-4

• Inchi： 1S/C24H23N3O4S/c1-31-23-11-7-6-10-20(23)22-16-21(17-12-14-19(15-13-17)26-32(2,29)30)25-27(22)24(28)18-8-4-3-5-9-18/h3-15,22,26H,16H2,1-2H3
• InChI Key： OQMNPDNYDPFXOH-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1CC(C2C=CC=CC=2OC)N(C(C2C=CC=CC=2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 449.14092740g/mol
• Monoisotopic Mass: 449.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4Ų

Additional information on N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Analysis of N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 852140-94-4)

In the realm of organic chemistry and pharmaceutical research, N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 852140-94-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methanesulfonamide and benzoyl functional groups, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. Its molecular framework, which includes a dihydro-1H-pyrazole core, offers a versatile platform for drug discovery and development.

The synthesis and characterization of CAS No. 852140-94-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is critical for its application in medicinal chemistry. Recent studies have highlighted its potential role in modulating specific enzymatic activities, making it a candidate for further investigation in targeted therapy.

One of the most searched questions in the context of N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide revolves around its mechanism of action and biological targets. Researchers are particularly interested in how the methoxyphenyl and pyrazol-3-yl moieties interact with cellular receptors. This aligns with the growing trend in precision medicine, where understanding molecular interactions is key to developing effective treatments.

Another hot topic is the compound's potential in neuropharmacology. Given the increasing prevalence of neurological disorders, the search for compounds like CAS No. 852140-94-4 that can cross the blood-brain barrier has intensified. Its lipophilic properties, attributed to the benzoyl group, may enhance its bioavailability in the central nervous system, opening doors for applications in neurodegenerative disease research.

From an industrial perspective, the scalability of synthesizing N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a frequent query among chemists. Optimizing reaction conditions to achieve high yields while minimizing by-products is a challenge that resonates with the broader theme of green chemistry. Innovations in catalytic methods and solvent selection are pivotal in addressing this concern.

In summary, CAS No. 852140-94-4 represents a fascinating intersection of organic synthesis, drug discovery, and biochemical research. Its multifaceted applications and the ongoing exploration of its properties make it a compound of enduring relevance in both academic and industrial settings. As the scientific community continues to unravel its potential, N-{4-1-benzoyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide stands as a testament to the ingenuity of modern chemistry.